Cas no 896260-59-6 (N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-sulfonamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-sulfonamide
• CAS No: 896260-59-6
• MF: C₂₆H₂₉N₃O₄S
• MW: 479.591165304184
• CID: 5940902
• PubChem ID: 16810213
• Update Time: 2025-07-08

N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-sulfonamide
• N-[2-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-4-phenylbenzenesulfonamide
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-[1,1'-biphenyl]-4-sulfonamide
• 896260-59-6
• N-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-[1,1'-biphenyl]-4-sulfonamide
• AKOS024661550
• F2573-0510

• Inchi： 1S/C26H29N3O4S/c1-28-13-15-29(16-14-28)24(22-9-12-25-26(17-22)33-19-32-25)18-27-34(30,31)23-10-7-21(8-11-23)20-5-3-2-4-6-20/h2-12,17,24,27H,13-16,18-19H2,1H3
• InChI Key： VGOMMDKGNYANMJ-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=C3OCOC3=C2)N2CCN(C)CC2)(=O)=O)=CC=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 479.18787759g/mol
• Monoisotopic Mass: 479.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 79.5Ų

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-sulfonamide

N-2-(2H-1,3-Benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-sulfonamide: A Comprehensive Overview

N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-sulfonamide, identified by the CAS Registry Number 896260-59-6, is a complex organic compound with significant potential in the field of pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely recognized for their role in various therapeutic applications. The structure of this molecule is characterized by a biphenyl sulfonamide core, which is further substituted with a benzodioxole group and a methylpiperazine moiety. These substituents contribute to its unique pharmacological properties and make it a subject of interest in drug discovery.

The synthesis of N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl derivatives has been extensively studied in recent years. Researchers have focused on optimizing the synthetic pathways to enhance the efficiency and scalability of production. One notable approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly effective in constructing the biphenyl framework. Additionally, the incorporation of the benzodioxole group has been shown to improve the compound's solubility and bioavailability, making it more suitable for pharmacological studies.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, investigations into its interaction with kinase enzymes have revealed promising inhibitory activity. This suggests that N-sulfonamide derivatives could serve as lead compounds for developing targeted therapies. Furthermore, computational modeling techniques have been employed to predict the binding affinity of this compound to various protein targets, providing valuable insights into its mechanism of action.

The pharmacokinetic properties of CAS No 896260-59 have also been a focal point of recent research. Preclinical studies in animal models have demonstrated moderate absorption and distribution profiles, with favorable clearance rates. These findings underscore its potential for further development as an orally administered drug. However, additional studies are required to fully characterize its toxicity profile and long-term effects.

In terms of applications, this compound holds promise in several therapeutic areas. Its ability to modulate signaling pathways associated with inflammation and oxidative stress makes it a candidate for anti-inflammatory and antioxidant therapies. Moreover, its structural versatility allows for further modification to tailor its properties for specific indications.

Looking ahead, ongoing research aims to explore the combinatorial effects of this compound with other drugs to enhance therapeutic efficacy while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, N-sulfonamide derivatives like CAS No 896260 represent a promising avenue in drug discovery. With advancements in synthetic chemistry and pharmacological research, this compound is poised to contribute significantly to the development of innovative treatments for various diseases.